Cas no 105635-64-1 (Cioteronel)

• Product Name: Cioteronel
• CAS No: 105635-64-1
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 893718
• Update Time: 2023-08-02

Cioteronel Chemical and Physical Properties

Names and Identifiers

• cyoctol
• 6-(5-Methoxy-1-heptyl)bicyclo(3,3,0)octan-3-one
• CIOTERONEL
• X-Andron
• Cioteronelum
• 1,5-Cis-verknupften
• Cioteronel [USAN:INN]
• Cioteronelum [INN-Latin]
• NSC660683
• NSC660680
• NSC660682
• NSC660678
• NSC660677
• NSC660681
• NSC660679
• Cioteronel (USAN/INN)
• 4-(5-Methoxyheptyl)hexahydro-2(1H)-pentalenone
• (+-)-Hexahydro-4-(5-methoxyheptyl)-2(1H)-pentalenone
• KDULJHFMZBRAHO-UHFFFAOYSA-N
• 4-(5-methoxyheptyl)-3,3a,4,5,6,6a-hexahydro-1H-pen
• Cioteronel

• Inchi： 1S/C16H28O2/c1-3-15(18-2)7-5-4-6-12-8-9-13-10-14(17)11-16(12)13/h12-13,15-16H,3-11H2,1-2H3
• InChI Key： KDULJHFMZBRAHO-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(CCCCC(CC)OC)C2C1

Computed Properties

• Exact Mass: 252.209
• Monoisotopic Mass: 252.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3